N-isopropyl-4-(tetrahydro-2-furanylmethoxy)benzamide

• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol
• IUPAC Name: 4-(oxolan-2-ylmethoxy)-N-propan-2-ylbenzamide
• InChI: InChI=1S/C15H21NO3/c1-11(2)16-15(17)12-5-7-13(8-6-12)19-10-14-4-3-9-18-14/h5-8,11,14H,3-4,9-10H2,1-2H3,(H,16,17)
• InChI Key: DTPMFUQFIVLBGE-UHFFFAOYSA-N
• SMILES: CC(C)NC(=O)C1=CC=C(C=C1)OCC2CCCO2

Description

N-isopropyl-4-(tetrahydro-2-furanylmethoxy)benzamide, also known as LSN 3213128, is a chemical compound that has gained attention in the scientific community for its potential therapeutic applications. This compound belongs to the class of benzamides and has been found to exhibit significant pharmacological activity in various studies.

Mechanism of Action

The mechanism of action of N-isopropyl-4-(tetrahydro-2-furanylmethoxy)benzamide is not fully understood. However, it has been suggested that it may act as an agonist of the peroxisome proliferator-activated receptor gamma (PPARγ). PPARγ is a nuclear receptor that plays a key role in regulating inflammation, glucose metabolism, and lipid metabolism. Activation of PPARγ has been shown to have anti-inflammatory and neuroprotective effects.
Biochemical and Physiological Effects:
N-isopropyl-4-(tetrahydro-2-furanylmethoxy)benzamide has been found to exhibit significant biochemical and physiological effects in various studies. It has been shown to reduce inflammation and oxidative stress in animal models of neurodegenerative diseases. Additionally, it has been found to improve glucose metabolism and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-isopropyl-4-(tetrahydro-2-furanylmethoxy)benzamide in lab experiments is its potential therapeutic applications. It has been found to exhibit significant pharmacological activity in various studies, making it a promising candidate for drug development. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for research on N-isopropyl-4-(tetrahydro-2-furanylmethoxy)benzamide. One potential direction is to further investigate its mechanism of action and its effects on PPARγ signaling. Additionally, more research is needed to determine its potential therapeutic applications in the treatment of neurodegenerative diseases and diabetes. Finally, further studies are needed to optimize the synthesis method and improve the solubility and bioavailability of this compound.

Synthesis Methods

The synthesis of N-isopropyl-4-(tetrahydro-2-furanylmethoxy)benzamide involves the reaction between 4-(tetrahydro-2-furanylmethoxy)benzoic acid and isopropylamine in the presence of carbonyldiimidazole. This method has been reported in the literature and has been found to yield the desired compound in good yields.

Scientific Research Applications

N-isopropyl-4-(tetrahydro-2-furanylmethoxy)benzamide has been studied extensively for its potential therapeutic applications. It has been found to exhibit significant pharmacological activity in various studies, including as an anti-inflammatory agent, a neuroprotective agent, and an analgesic agent. Additionally, it has been studied for its potential use in the treatment of Parkinson's disease and other neurodegenerative disorders.